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Compound of Interest

Compound Name: Ethyl cinnamate-d7

Cat. No.: B12367085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). While deuteration is not expected to

significantly alter the macroscopic chemical hazards of ethyl cinnamate, this guide is based on

data for the non-deuterated form. Always consult the specific SDS provided by the supplier for

ethyl cinnamate-d7 before handling the material and adhere to all institutional and regulatory

safety protocols.

Introduction
Ethyl cinnamate-d7 is a deuterated analog of ethyl cinnamate, an ester of cinnamic acid and

ethanol. It is utilized in various research applications, including as an internal standard in mass

spectrometry-based studies for pharmacokinetics, metabolism, and bio-analytical assays. The

incorporation of deuterium atoms provides a distinct mass signature, allowing for precise

quantification. Although primarily used in analytical and research settings, understanding its

safety profile is paramount for all personnel involved in its handling, storage, and disposal.

Hazard Identification and Classification
Based on the available data for ethyl cinnamate, the compound is generally considered to have

a low order of acute toxicity. However, it can cause irritation upon contact.

GHS Classification (based on ethyl cinnamate):
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Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[1]

Signal Word: Warning[1]

Hazard Pictograms (based on ethyl cinnamate):

Caption: GHS Hazard Pictogram for Irritation/Sensitization.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of ethyl cinnamate.

These values are expected to be very similar for ethyl cinnamate-d7.
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Property Value References

Molecular Formula C₁₁H₅D₇O₂

Molecular Weight ~183.25 g/mol (for d7)

Appearance Colorless to light yellow liquid

Odor Sweet, fruity, balsamic

Melting Point 6-8 °C (43-46 °F)

Boiling Point 271-273 °C (520-523 °F)

Density 1.049 g/cm³ at 20 °C

Flash Point
>110 °C (>230 °F) (Closed

Cup)

Solubility
Insoluble in water; soluble in

ethanol and ether

Vapor Pressure 6 Pa at 20 °C

Refractive Index n20/D 1.558

Toxicological Data
The toxicological data for ethyl cinnamate are summarized below.

Endpoint Species Route Value References

LD50 Rat Oral 4,000 mg/kg

LD50 Guinea pig Oral 4,000 mg/kg

LD50 Rabbit Dermal >5,000 mg/kg

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%

is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or

OSHA.
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Experimental Protocols: Safe Handling and
Emergency Procedures
Standard Handling Protocol
This workflow outlines the essential steps for safely handling ethyl cinnamate-d7 in a

laboratory setting.

1. Preparation 2. Handling 3. Storage 4. Waste Disposal

Preparation & PPE

Chemical Handling

Proceed to handling

Storage

After use

Waste Disposal

Dispose of consumables

Cleanup

End of procedure

For subsequent use

Consult SDS

Ensure adequate ventilation
(fume hood)

Don appropriate PPE:
- Safety glasses with side shields

- Chemical-resistant gloves (Nitrile)
- Lab coat

Work within a fume hood

Avoid inhalation of vapors

Avoid contact with skin and eyes

Use smallest practical quantities

Store in a tightly sealed container

Keep in a cool, dry, well-ventilated area

Store away from incompatible materials
(strong acids, bases, oxidizing agents)

Collect waste in a designated,
labeled, sealed container

Dispose of according to institutional
and local regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of ethyl cinnamate-d7.

Emergency Response Protocol
This logical diagram outlines the immediate actions to be taken in case of accidental exposure

or spillage.
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Personnel Exposure Chemical Spill

Response Actions

Emergency Event

Skin Contact Eye Contact Inhalation Ingestion Spill

Wash with soap and plenty of water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Move person to fresh air.
If breathing is difficult, give oxygen.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Evacuate area. Ensure ventilation.
Contain spill with inert absorbent material

(e.g., sand, vermiculite).

Seek medical attention Collect absorbed material into a
suitable, closed container for disposal.

Click to download full resolution via product page

Caption: Logical flow for emergency response procedures.

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or alcohol-

resistant foam.

Specific Hazards: Thermal decomposition can produce irritating gases and vapors, including

carbon monoxide (CO) and carbon dioxide (CO₂).

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid breathing vapors.

Environmental Precautions: Prevent the material from entering drains or waterways.
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Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as

sand, silica gel, or universal binder. Collect the absorbed material into a suitable, closed

container for disposal. Ventilate the area and wash the spill site after material pickup is

complete.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale vapors. Wash

hands thoroughly after handling.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away

from incompatible materials such as strong acids, bases, and oxidizing agents.

Exposure Controls and Personal Protection
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles with side-shields.

Skin Protection: Wear protective gloves (nitrile rubber is a good option) and a lab coat.

Respiratory Protection: Not typically required under normal use with adequate ventilation.

If aerosols are generated or ventilation is inadequate, use a NIOSH/MSHA approved

respirator.

This guide provides a comprehensive overview of the safety considerations for ethyl
cinnamate-d7, based on the data available for its non-deuterated counterpart. Adherence to

these guidelines is crucial for maintaining a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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